Endothelial Monolayer Preservation vs. Paclitaxel
In a microfluidic tumor microenvironment (TME) model co-culturing drug-resistant TNBC cells (SUM159PTX) with human umbilical vein endothelial cells (HUVEC), THP104c (TPH104c) demonstrated superior preservation of endothelial barrier integrity compared to paclitaxel (PTX) when delivered via vascular perfusion [1]. This differential effect directly impacts anti-metastatic potential, as PTX treatment significantly reduced EC barrier integrity, whereas THP104c preserved EC barrier integrity and prevented TNBC intravasation [1].
| Evidence Dimension | Endothelial cell barrier integrity preservation |
|---|---|
| Target Compound Data | Preserved EC barrier integrity; prevented TNBC intravasation |
| Comparator Or Baseline | Paclitaxel (PTX): Significantly reduced EC barrier integrity |
| Quantified Difference | Qualitative difference in barrier preservation (preserved vs. significantly reduced); prevented intravasation vs. not prevented |
| Conditions | Microfluidic TME model; SUM159PTX drug-resistant TNBC cells; HUVEC co-culture; vascular perfusion drug delivery route |
Why This Matters
This evidence demonstrates that THP104c offers a distinct anti-metastatic advantage over the standard-of-care PTX by sparing vascular endothelial cells, which is critical for research programs aiming to develop therapies that minimize metastasis-enabling vascular damage.
- [1] Sigdel, I., et al. (2023). Biomimetic on-chip assay reveals the anti-metastatic potential of a novel thienopyrimidine compound in triple-negative breast cancer cell lines. Frontiers in Bioengineering and Biotechnology, 11, 1227119. View Source
